Cas no 76965-63-4 ((S)-2-(acetylamino)-propanoyl Chloride)

• Product Name: (S)-2-(acetylamino)-propanoyl Chloride
• CAS No: 76965-63-4
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 5044241
• PubChem ID: 42258763
• Update Time: 2025-09-18

(S)-2-(acetylamino)-propanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(Acetylamino)propionic acid chloride
• Acetyl-L-alaninoyl chloride
• (2S)-2-acetamidopropanoyl chloride
• Propanoyl chloride,2-(acetylamino)-,(S)-
• Propanoyl chloride, 2-(acetylamino)-, (S)-
• (S)-2-(acetylamino)-propanoyl Chloride

• Inchi： 1S/C5H8ClNO2/c1-3(5(6)9)7-4(2)8/h3H,1-2H3,(H,7,8)/t3-/m0/s1
• InChI Key： GPKGJXIWUKAIQA-VKHMYHEASA-N
• SMILES： ClC([C@H](C)NC(C)=O)=O

Computed Properties

• Exact Mass: 149.0243562g/mol
• Monoisotopic Mass: 149.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2

Additional information on (S)-2-(acetylamino)-propanoyl Chloride

Introduction to (S)-2-(acetylamino)-propanoyl Chloride (CAS No. 76965-63-4)

(S)-2-(acetylamino)-propanoyl Chloride, identified by its Chemical Abstracts Service (CAS) number 76965-63-4, is a significant compound in the field of pharmaceutical and biochemical research. This compound, characterized by its specific stereochemistry and functional groups, has garnered considerable attention due to its versatile applications in drug synthesis and molecular biology. The (S)-configuration of the chiral center imparts unique chemical properties, making it a valuable intermediate in the development of enantiomerically pure pharmaceuticals.

The molecular structure of (S)-2-(acetylamino)-propanoyl Chloride consists of an acetylamino group attached to a propanoyl chloride moiety. This configuration allows for facile modifications and reactions, making it a crucial building block in organic synthesis. The presence of both an amine and a chloroacetyl group provides multiple reaction sites, enabling the formation of various derivatives that are useful in medicinal chemistry.

In recent years, there has been a surge in research focusing on chiral compounds due to their enhanced biological activity and reduced side effects compared to their racemic counterparts. (S)-2-(acetylamino)-propanoyl Chloride stands out as a key intermediate in the synthesis of enantiomerically pure drugs, which are increasingly preferred in modern medicine. Its stereochemical purity is essential for ensuring the efficacy and safety of pharmaceutical products.

One of the most compelling applications of (S)-2-(acetylamino)-propanoyl Chloride is in the development of protease inhibitors. Proteases play a critical role in various biological processes, and their inhibition is often targeted in the treatment of diseases such as cancer, HIV, and inflammation-related disorders. The compound's ability to act as a precursor for protease inhibitors has been explored extensively in academic and industrial research settings. For instance, studies have demonstrated its utility in synthesizing peptidomimetics that mimic natural substrates but exhibit higher specificity and potency.

Additionally, the pharmaceutical industry has leveraged (S)-2-(acetylamino)-propanoyl Chloride in the development of antibiotics. The acetylamino group can be modified to introduce various pharmacophores that enhance antimicrobial activity. Recent research has highlighted its role in creating novel antibiotics that target resistant bacterial strains. These advancements underscore the compound's importance in addressing global health challenges related to antibiotic resistance.

Beyond pharmaceutical applications, (S)-2-(acetylamino)-propanoyl Chloride has found utility in biochemical research. Its chiral nature makes it an excellent tool for studying enzyme mechanisms and substrate recognition. Researchers have utilized this compound to probe the interactions between enzymes and substrates, providing insights into catalytic processes at the molecular level. Such studies are pivotal for understanding biological pathways and developing targeted therapeutics.

The synthesis of (S)-2-(acetylamino)-propanoyl Chloride is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for high-purity chiral compounds in drug development. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly effective in achieving high enantiomeric excesses.

Environmental considerations have also influenced the development of synthetic routes for (S)-2-(acetylamino)-propanoyl Chloride. Green chemistry principles have guided researchers toward more sustainable practices, minimizing waste and reducing hazardous byproducts. Such efforts align with global initiatives to promote environmentally friendly chemical manufacturing processes.

In conclusion, (S)-2-(acetylamino)-propanoyl Chloride (CAS No. 76965-63-4) is a multifunctional compound with broad applications in pharmaceuticals, biochemical research, and material science. Its unique stereochemistry and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge and developing innovative therapeutics is undeniable.